4-Bromo-3,5-dimethyl-1,1'-biphenyl

• IUPAC Name: 2-bromo-1,3-dimethyl-5-phenylbenzene
• InChI: InChI=1S/C14H13Br/c1-10-8-13(9-11(2)14(10)15)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key: OBGLZCFMKVODIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Br)C)C2=CC=CC=C2
• Molecular Formula: C14H13Br
• Molecular Weight: 261.16 g/mol

Description

“4-Bromo-3,5-dimethyl-1,1’-biphenyl” is a chemical compound with the molecular formula C12H9Br. It is also known by other names such as Biphenyl, 4-bromo-; p-Bromobiphenyl; p-Phenylbromobenzene; 4-Biphenyl bromide; 4-Bromobiphenyl; 4-Bromodiphenyl; p-Bromodiphenyl; 4-Bromo-1,1’-biphenyl; 4-Brom-biphenyl.

Molecular Structure Analysis

The molecular structure of “4-Bromo-3,5-dimethyl-1,1’-biphenyl” consists of two benzene rings linked at the [1,1’] position with a bromine atom attached to the 4th carbon and two methyl groups attached to the 3rd and 5th carbons.

Chemical Reactions Analysis

While specific chemical reactions involving “4-Bromo-3,5-dimethyl-1,1’-biphenyl” are not available, biphenyl compounds in general are known to undergo various chemical reactions. For example, they can undergo catalytic protodeboronation.

Physical And Chemical Properties Analysis

The molecular weight of “4-Bromo-3,5-dimethyl-1,1’-biphenyl” is 233.104. Other physical and chemical properties such as boiling point and fusion temperature are also available.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Building Block : 4-Bromo-3,5-dimethyl-1,1’-biphenyl serves as a versatile building block in organic synthesis. .
• Drug Design : Medicinal chemists explore its derivatives for potential drug candidates. .

Materials Science

• Liquid Crystals : Biphenyl derivatives, including 4-bromo-1,1’-biphenyl, exhibit liquid crystalline behavior. .

Environmental Chemistry

• Environmental Monitoring : 4-Bromo-3,5-dimethyl-1,1’-biphenyl can serve as a marker or tracer in environmental studies. .

Analytical Chemistry

• Mass Spectrometry : Mass spectral analysis helps confirm the molecular weight and infer fragmentation patterns. .

Chemical Research

• Thermophysical Properties : The National Institute of Standards and Technology (NIST) provides critically evaluated data on thermophysical properties of this compound. .
• .

Pharmaceutical Testing

• .

Safety and Hazards

“4-Bromo-3,5-dimethyl-1,1’-biphenyl” may cause skin irritation, serious eye irritation, and respiratory irritation. It is also very toxic to aquatic life with long-lasting effects.

Mechanism of Action

Target of Action

Biphenyl compounds often interact with various enzymes and receptors in the body due to their aromatic nature .

Mode of Action

Brominated biphenyls are known to undergo reactions at the benzylic position, including free radical bromination and nucleophilic substitution . This suggests that 4-Bromo-3,5-dimethyl-1,1’-biphenyl may interact with its targets through similar mechanisms.

Biochemical Pathways

Brominated biphenyls are known to be involved in various biochemical processes, including oxidative stress and disruption of endocrine signaling .

Pharmacokinetics

Similar brominated biphenyl compounds are known to have good absorption and distribution due to their lipophilic nature . They are metabolized primarily in the liver and excreted via the bile and urine .

Result of Action

Brominated biphenyls are known to cause various biological effects, including cytotoxicity, genotoxicity, and endocrine disruption .

Action Environment

The action, efficacy, and stability of 4-Bromo-3,5-dimethyl-1,1’-biphenyl can be influenced by various environmental factors. These include temperature, pH, and the presence of other substances that can interact with the compound . For example, the compound’s reactivity and stability can be affected by the presence of light, oxygen, and certain metal ions .